Cas no 308796-47-6 (2-Propenoic-2,3-d2acid, 3-(phenyl-d5)- (9CI))

• Product Name: 2-Propenoic-2,3-d2acid, 3-(phenyl-d5)- (9CI)
• CAS No: 308796-47-6
• MF: C₉H₈O₂
• MW: 155.201754570007
• CID: 304566
• PubChem ID: 16213746
• Update Time: 2025-04-19

2-Propenoic-2,3-d2acid, 3-(phenyl-d5)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic-2,3-d2acid, 3-(phenyl-d5)- (9CI)
• J-018189
• SCHEMBL18229947
• CS-0590593
• DTXSID50584103
• trans-cinnamic acid-d7
• HY-N0610S1
• D98870
• 343338-31-8
• (E)-2,3-dideuterio-3-(2,3,4,5,6-pentadeuteriophenyl)prop-2-enoic acid
• trans-Cinnamic-d7 acid, 98 atom % D
• (2E)-3-(~2~H_5_)Phenyl(~2~H_2_)prop-2-enoic acid
• 3-Phenyl-d5-2-propenoic acid-2,3-d2
• trans-Cinnamic-d7 acid
• 308796-47-6
• (2E)-3-(Phenyl-2,3,4,5,6-d5)-2-propenoic-2,3-d2 Acid
• DA-59479
• 2-Propenoic-2,3-d2 acid, 3-(phenyl-2,3,4,5,6-d5)-, (2E)- (ACI); (2E)-3-(Phenyl-2,3,4,5,6-d5)-2-propenoic-2,3-d2 acid (ACI); 2-Propenoic-2,3-d2 acid, 3-(phenyl-d5)-, (2E)- (9CI); trans-Cinnamic-d7 acid; trans-Cinnamic acid D7

• Inchi： 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+/i1D,2D,3D,4D,5D,6D,7D
• InChI Key： WBYWAXJHAXSJNI-UJMUNGNDSA-N
• SMILES： OC(/C(/[2H])=C(\[2H])/C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 155.096366715g/mol
• Monoisotopic Mass: 155.096366715g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 132-135 °C(lit.)
• Boiling Point: 300 °C(lit.)
• Flash Point: 100℃
• PSA: 37.30000
• LogP: 1.78440
• Solubility: Not determined

2-Propenoic-2,3-d2acid, 3-(phenyl-d5)- (9CI) Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids